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Compound of Interest

Compound Name: INCA-6

Cat. No.: B1671815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
INCA-6, also known as Triptycene-1,4-quinone, is a cell-permeable inhibitor of the nuclear

factor of activated T-cells (NFAT) signaling pathway. It exerts its inhibitory effect by disrupting

the interaction between calcineurin (CN) and its substrate, NFAT. This document provides a

technical summary of the currently available information regarding the solubility and stability of

INCA-6. It is important to note that comprehensive, publicly available data from peer-reviewed

stability and solubility studies are limited. The information presented herein is primarily collated

from commercial supplier data. This guide also visualizes the established mechanism of action

of INCA-6 and outlines general experimental workflows for solubility and stability testing that

can be adapted for this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of INCA-6 is provided in the table

below.
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Property Value

Synonyms Triptycene-1,4-quinone, NSC-25996

CAS Number 3519-82-2

Molecular Formula C₂₀H₁₂O₂

Molecular Weight 284.31 g/mol

Appearance Solid powder

Solubility
INCA-6 is reported to be soluble in dimethyl sulfoxide (DMSO).[1] Quantitative data from

various suppliers are summarized in the table below. It is recommended to use a newly opened

container of DMSO, as it is hygroscopic, which can affect solubility.[2] For enhanced

dissolution, warming and sonication may be necessary.[2]

Solvent Concentration Conditions

DMSO 2.86 mg/mL (10.06 mM)
Ultrasonic and warming to

60°C[2]

DMSO 5.69 mg/mL (20 mM) Not specified[3]

Systematic studies on the solubility of INCA-6 in other organic solvents or aqueous solutions at

varying pH values are not readily available in the public domain.

Stability
General stability information for INCA-6 indicates that it is stable for several weeks at ambient

temperatures, sufficient for standard shipping.[1] For longer-term storage, specific conditions

are recommended, as detailed in the table below. Stock solutions in DMSO should be used

within a month, and repeated freeze-thaw cycles should be avoided.[4]
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Storage Condition Duration

Solid

0 - 4 °C Short term (days to weeks)[1]

-20 °C Long term (months to years)[1]

Stock Solution

0 - 4 °C Short term (days to weeks)[1]

-20 °C Long term (months)[1]

Detailed studies on the degradation kinetics, half-life, and sensitivity of INCA-6 to light have not

been identified in the public literature.

Mechanism of Action: Inhibition of Calcineurin-NFAT
Signaling
INCA-6 is a cell-permeable inhibitor of the calcineurin-NFAT signaling pathway.[1][2] It

specifically blocks the targeting of the phosphorylated NFAT substrate to the phosphatase site

of calcineurin.[1][2] This inhibition prevents the dephosphorylation of NFAT, which is a critical

step for its nuclear translocation and subsequent activation of gene transcription.
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Calcineurin-NFAT Signaling Pathway and INCA-6 Inhibition
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Figure 1. Mechanism of INCA-6 inhibition of the Calcineurin-NFAT signaling pathway.
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Experimental Protocols
While specific, validated protocols for assessing the solubility and stability of INCA-6 are not

publicly available, standard methodologies can be applied. The following sections outline

general experimental workflows.

Solubility Assessment Workflow
A common method to determine the solubility of a compound like INCA-6 is the shake-flask

method.
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General Workflow for Solubility Assessment

Start

Add excess INCA-6 to solvent

Equilibrate at constant temperature
(e.g., shaking for 24-48h)

Separate solid from solution
(centrifugation/filtration)

Analyze supernatant concentration
(e.g., HPLC, UV-Vis)

Determine solubility

End
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Figure 2. A generalized workflow for determining the solubility of INCA-6.

Stability Assessment Workflow
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Forced degradation studies are typically performed to understand the stability of a compound

under various stress conditions.

General Workflow for Forced Degradation Study

Prepare INCA-6 solution/solid

Expose to stress conditions

Acidic (HCl) Basic (NaOH) Oxidative (H₂O₂) Thermal (Heat) Photolytic (UV/Vis light)

Analyze samples at time points
(e.g., HPLC for parent compound

 and degradation products)

Evaluate degradation profile
and kinetics

End
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Figure 3. A generalized workflow for assessing the stability of INCA-6 through forced
degradation.

Conclusion
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INCA-6 is a valuable research tool for studying the calcineurin-NFAT signaling pathway. While

its solubility in DMSO is established, a comprehensive understanding of its solubility and

stability profile requires further investigation. The information and generalized protocols

provided in this guide serve as a starting point for researchers and drug development

professionals working with this compound. It is recommended that users perform their own

solubility and stability assessments tailored to their specific experimental conditions and

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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